Cas no 138-29-4 (Benzenesulfonic acid,3-ethyl-)
Benzenesulfonic acid, 3-ethyl-, is an organosulfur compound characterized by the presence of an ethyl substituent at the 3-position of the benzenesulfonic acid framework. This derivative is primarily utilized as an intermediate in organic synthesis, particularly in the production of surfactants, dyes, and pharmaceuticals. Its sulfonic acid group confers strong acidity and water solubility, making it valuable in reactions requiring acidic conditions or polar media. The ethyl group enhances its lipophilicity, broadening its applicability in formulations requiring balanced solubility properties. The compound is typically handled with care due to its corrosive nature, and its reactivity is leveraged in electrophilic substitution and esterification processes.
Benzenesulfonic acid,3-ethyl- structure
Product Name:Benzenesulfonic acid,3-ethyl-
CAS No:138-29-4
MF:C8H10O3S
MW:186.228201389313
CID:136582
PubChem ID:11019581
Update Time:2025-10-19
Benzenesulfonic acid,3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-ethyl-
- 3-ETHYLBENZENESULFONIC ACID
- 3-Aethyl-benzolsulfonsaeure
- 3-ethyl-benzenesulfonic acid
- Benzenesulfonic acid,3-ethyl
- m-Aethyl-benzolsulfonsaeure
- m-Ethylbenzenesulfonic acid
- EN300-7443403
- Benzenesulfonic acid, 3-ethyl-
- SCHEMBL331655
- DTXSID50452095
- AKOS006284282
- 138-29-4
- 3-Ethylbenzene-1-sulfonic acid
-
- Inchi： 1S/C8H10O3S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)
- InChI Key： MXVYJZNEWIGHQA-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC(=C1)CC)(=O)(=O)O
Computed Properties
- Exact Mass: 186.03500
- Monoisotopic Mass: 186.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 62.75000
- LogP: 2.57650
Benzenesulfonic acid,3-ethyl- Customs Data
- HS CODE：2904100000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzenesulfonic acid,3-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7443403-0.05g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-7443403-0.1g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-7443403-0.25g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-7443403-0.5g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-7443403-1.0g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-7443403-2.5g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-7443403-5.0g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-7443403-10.0g |
3-ethylbenzene-1-sulfonic acid |
138-29-4 | 95% | 10.0g |
$3191.0 | 2024-05-23 | |
| A2B Chem LLC | AA56584-2.5g |
Benzenesulfonic acid, 3-ethyl- |
138-29-4 | 95% | 2.5g |
$1566.00 | 2024-04-20 | |
| A2B Chem LLC | AA56584-5g |
Benzenesulfonic acid, 3-ethyl- |
138-29-4 | 95% | 5g |
$2301.00 | 2024-04-20 |
Benzenesulfonic acid,3-ethyl- Related Literature
-
Sima Haddadpour,Heiko Niedermeyer,Rodolphe Clérac,Stefanie Dehnen 3] complex. Sima Haddadpour Heiko Niedermeyer Rodolphe Clérac Stefanie Dehnen Dalton Trans. 2009 8162
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